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Compound of Interest

Compound Name: Propylene sulfide

Cat. No.: B092410 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of Propylene Sulfide, a highly flammable and toxic thiirane. Adherence

to these protocols is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Immediate Safety and Hazard Information
Propylene sulfide is a volatile, flammable liquid that is toxic if inhaled or swallowed and can

cause skin and eye irritation. Due to the lack of specific established occupational exposure

limits from regulatory bodies such as OSHA, NIOSH, or ACGIH for Propylene Sulfide, a highly

conservative approach to handling is mandatory. All work with this chemical must be conducted

in a well-ventilated area, preferably within a certified chemical fume hood.

Key Hazards:

Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,

and hot surfaces. All equipment must be properly grounded to prevent static discharge.

Toxicity: Toxic if swallowed or inhaled. Avoid breathing fumes, vapors, or mist.

Irritation: Causes skin and eye irritation. Direct contact should be avoided.

Personal Protective Equipment (PPE)
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Given the absence of specific glove breakthrough data for Propylene Sulfide, a robust and

conservative approach to glove selection is necessary. It is recommended to use double

gloving. The following table provides general guidance for glove selection based on the

chemical class (volatile, flammable, toxic liquid). Users should perform their own risk

assessment and, whenever possible, consult the glove manufacturer's specific chemical

resistance data.

Glove Material

General

Recommendation for

Flammable/Toxic

Liquids

Typical

Breakthrough Time

(General Guidance)

Notes

Nitrile

Splash protection

only. Not for

prolonged contact.

< 15 minutes

Immediately remove

and replace upon any

contact.[1]

Butyl Rubber
Good for many

organic compounds.
> 60 minutes

Recommended as an

outer glove.

Viton®

Excellent resistance to

many organic

solvents.

> 480 minutes

Recommended as an

outer glove, especially

for prolonged

handling.

Recommended PPE Ensemble:

Primary Gloves: Nitrile gloves for dexterity.

Secondary (Outer) Gloves: Butyl rubber or Viton® gloves for chemical resistance.

Eye Protection: Chemical splash goggles and a face shield.

Body Protection: A flame-resistant lab coat worn over long-sleeved clothing and long pants.

Foot Protection: Closed-toe shoes made of a non-porous material.

Respiratory Protection: All work should be performed in a chemical fume hood. If there is a

potential for exposure outside of a fume hood, a NIOSH-approved respirator with an organic
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vapor cartridge is required.

Operational Plans: Safe Handling and Storage
Handling:

Always work within a properly functioning chemical fume hood.

Use non-sparking tools and ensure all equipment is grounded.[2][3]

Keep containers tightly closed when not in use.[2][3]

Do not eat, drink, or smoke in areas where Propylene Sulfide is handled.[2]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, well-ventilated area away from heat and ignition sources.

Keep containers tightly closed in a designated flammable liquids storage cabinet.

Store separately from oxidizing agents, acids, and bases.

Emergency Procedures: Spill and Exposure
Response
Spill Response Protocol
In the event of a Propylene Sulfide spill, immediate and decisive action is required. The

following protocol outlines the necessary steps.

For a small spill (less than 100 mL) within a chemical fume hood:

Alert personnel: Inform others in the immediate area.

Contain the spill: Use a chemical spill kit with absorbent pads or other inert material to dike

the spill.
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Absorb the spill: Cover the spill with an absorbent material, starting from the outside and

working inward.

Collect waste: Carefully scoop the absorbent material into a designated, labeled hazardous

waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a mild soap and water

solution, followed by a clean water rinse.

Dispose of waste: All contaminated materials must be disposed of as hazardous waste.

For a large spill (greater than 100 mL) or any spill outside of a fume hood:

Evacuate: Immediately evacuate the laboratory and alert others to evacuate.

Isolate the area: Close the laboratory doors and prevent entry.

Call for emergency assistance: Contact your institution's emergency response team and

provide details of the spill.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.
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Propylene Sulfide Spill Detected

Assess Spill Size and Location

Small Spill (<100mL)
in Fume Hood

Small

Large Spill (>100mL)
or outside Fume Hood

Large

Alert Nearby Personnel Evacuate Laboratory

Contain Spill with Absorbent Dike

Absorb Spill

Collect Contaminated Material
into Hazardous Waste Container

Decontaminate Spill Area

Dispose of all materials
as Hazardous Waste

Isolate the Area

Call Emergency Response

Click to download full resolution via product page

Caption: Workflow for responding to a Propylene Sulfide spill.
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Personnel Decontamination
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing while under a safety shower. Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All Propylene Sulfide waste, including empty containers and materials used for spill cleanup,

must be treated as hazardous waste.

Waste Collection:

Collect all Propylene Sulfide waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical.

Do not mix with other waste streams.

Disposal Procedure:

Ensure the waste container is tightly sealed and the exterior is not contaminated.

Label the container clearly as "Hazardous Waste: Propylene Sulfide".

Follow your institution's specific procedures for hazardous waste pickup and disposal. Do not

dispose of Propylene Sulfide down the drain or in regular trash.[4]

Hierarchy of Controls
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To minimize the risks associated with handling Propylene Sulfide, a hierarchy of controls

should be implemented. This approach prioritizes the most effective control measures.

Hierarchy of Controls for Propylene Sulfide

Elimination
(e.g., Use a less hazardous alternative if possible)

Substitution
(Not applicable if Propylene Sulfide is required)

Engineering Controls
(e.g., Chemical fume hood, ventilation)

Administrative Controls
(e.g., Standard Operating Procedures, training)

Personal Protective Equipment
(e.g., Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing Propylene Sulfide exposure.

By implementing these safety protocols, researchers can mitigate the risks associated with

Propylene Sulfide and ensure a safe laboratory environment for all personnel. Always

prioritize safety and consult your institution's environmental health and safety department for

any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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